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Compound of Interest

Compound Name: Lewis-b tetrasaccharide

Cat. No.: B15547593

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is a cornerstone of laboratory safety and operational excellence. This
guide provides essential, step-by-step procedures for the proper disposal of Lewis-b
tetrasaccharide, ensuring the safety of laboratory personnel and the protection of the
environment. Adherence to these protocols is critical for maintaining a compliant and secure

research setting.

Key Safety and Chemical Data

A comprehensive understanding of a substance's properties is fundamental to safe handling
and disposal. The following table summarizes the key quantitative data for Lewis-b
tetrasaccharide.

Property Value

Molecular Formula C26HasNO19[1]

Molecular Weight 675.63 g/mol [1]

Appearance White powder/solid[2]

Storage Temperature -20°C[1]

GHS Classification Combustible Solid[1][2]

Water Hazard Class (WGK) 3 (Highly hazardous to water)[1][2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15547593?utm_src=pdf-interest
https://www.benchchem.com/product/b15547593?utm_src=pdf-body
https://www.benchchem.com/product/b15547593?utm_src=pdf-body
https://www.benchchem.com/product/b15547593?utm_src=pdf-body
https://www.benchchem.com/product/b15547593?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/l7659
https://www.sigmaaldrich.com/HK/zh/product/sigma/l7659
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Lewis_y_Tetrasaccharide.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/l7659
https://www.sigmaaldrich.com/HK/zh/product/sigma/l7659
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Lewis_y_Tetrasaccharide.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/l7659
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Lewis_y_Tetrasaccharide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol for Disposal

Given the high water hazard classification (WGK 3) of Lewis-b tetrasaccharide, disposal via
the sanitary sewer system is not recommended.[2] The following protocol is based on general
best practices for the disposal of water-soluble, low-hazard laboratory chemicals, with special
consideration for its environmental risk.

Objective: To safely dispose of surplus or waste Lewis-b tetrasaccharide in accordance with
general laboratory safety principles.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves.[2]

Labeled hazardous waste container (for solid waste).[2]

Labeled hazardous waste container (for agueous chemical waste).[2]
Chemical fume hood.[2]

Procedure:

Work Area Preparation: Conduct all handling and disposal procedures within a well-
ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.[2]

Waste Segregation:

o Solid Waste: Collect any unused or expired solid Lewis-b tetrasaccharide in a clearly
labeled hazardous waste container designated for solid chemical waste. Ensure the
container is compatible with the chemical.[2]

o Aqueous Solutions: If the Lewis-b tetrasaccharide is in an aqueous solution, do not
dispose of it down the drain due to its high water hazard rating. Transfer the solution to a
labeled hazardous waste container for aqueous chemical waste. If the solution contains
other hazardous materials, it must be disposed of according to the guidelines for the most
hazardous component.[2]
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o Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips,
that have come into direct contact with Lewis-b tetrasaccharide should also be placed in
the solid hazardous waste container.[2]

o Container Labeling: Clearly label the hazardous waste container with the full chemical name
("Lewis-b Tetrasaccharide"), the approximate quantity, and the date of accumulation.[2]

o Storage Pending Disposal: Store the sealed and labeled waste container in a designated,
secure area for hazardous waste collection. This area should be away from incompatible
materials.[2]

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Always adhere to your local and institutional regulations for chemical waste
disposal.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Lewis-
b tetrasaccharide waste.
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Caption: Lewis-b Tetrasaccharide Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Lewis-b tetrasaccharide | Sigma-Aldrich [sigmaaldrich.com]
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 To cite this document: BenchChem. [Safeguarding Laboratory and Environment: Proper
Disposal of Lewis-b Tetrasaccharide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547593#lewis-b-tetrasaccharide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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